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Compound of Interest

Compound Name: 1,2-Bis(o-aminophenoxy)ethane

Cat. No.: B014864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 1,2-Bis(o-
aminophenoxy)ethane (CAS Number: 52411-34-4), a versatile aromatic diamine compound.

Due to its utility as a precursor in the synthesis of advanced materials and coordination

chemistry, a thorough understanding of its safety profile and handling procedures is critical for

all laboratory personnel.[1]

Chemical and Physical Properties
1,2-Bis(o-aminophenoxy)ethane, also known as 2,2'-[Ethane-1,2-diylbis(oxy)]dianiline, is a

crystalline solid with the molecular formula C₁₄H₁₆N₂O₂ and a molecular weight of 244.29 g/mol

.[1][2][3] It is characterized by a flexible ethylene glycol diether core flanked by two ortho-

aminophenol units.[1] This structure makes it a valuable building block, particularly in the

synthesis of multidentate ligands and polymers.[1]

Hazard Identification and Classification
1,2-Bis(o-aminophenoxy)ethane is classified as hazardous. The following table summarizes

its GHS classifications as found in safety data sheets.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4
H302: Harmful if swallowed.[4]

[5]

Skin Corrosion/Irritation 1B / 2

H314: Causes severe skin

burns and eye damage.[5] /

H315: Causes skin irritation.

Serious Eye Damage/Eye

Irritation
1 / 2A

H318: Causes serious eye

damage.[5] / H319: Causes

serious eye irritation.

Respiratory Sensitization 1

H334: May cause allergy or

asthma symptoms or breathing

difficulties if inhaled.[5]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[5]

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation.

Signal Word: Danger[5] or Warning depending on the supplier's classification.

Safe Handling and Storage
Proper handling and storage procedures are essential to minimize risk.

Personal Protective Equipment (PPE)
A comprehensive assessment of the specific workplace conditions should be conducted to

determine the appropriate PPE. The following are general recommendations:
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Protection Type Specification

Eye/Face Protection

Safety glasses with side-shields or a face shield,

tested and approved under government

standards such as NIOSH (US) or EN 166 (EU).

[4]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Gloves must be inspected prior to use and

disposed of properly.[4] A complete suit

protecting against chemicals is recommended.

[4]

Respiratory Protection

In case of insufficient ventilation or dust

formation, wear a suitable respirator approved

by MSHA/NIOSH.

Body Protection A lab coat should be worn.[6]

Handling Procedures
Handle in a well-ventilated area, preferably in a chemical fume hood.[6][7]

Avoid contact with skin, eyes, and clothing.[4][8]

Avoid the formation of dust and aerosols.[4][7]

Wash hands thoroughly after handling.[4][8]

Do not eat, drink, or smoke in the handling area.[8]

Storage Conditions
Store in a tightly closed container in a dry, cool, and well-ventilated place.[6][7]

Store at 2-8°C under an inert atmosphere.[4]

Keep away from incompatible materials such as strong oxidizing agents.[6]
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Emergency Procedures
Situation Procedure

In case of fire

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.[4] Firefighters

should wear self-contained breathing apparatus.

[4]

Accidental release

Evacuate personnel to a safe area. Wear

appropriate PPE. Avoid dust formation.[4]

Sweep up and shovel the material into a

suitable, closed container for disposal.[4] Do not

let the product enter drains.[4]

First Aid: Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing.[8] Seek immediate medical

attention.[8]

First Aid: Skin Contact

Remove contaminated clothing. Wash off

immediately with soap and plenty of water.[8] If

skin irritation or a rash occurs, get medical

advice.

First Aid: Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Call a physician.

First Aid: Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person.[8] Rinse

mouth with water.[8] Call a physician or poison

control center immediately.[8]

Disposal Considerations
Dispose of surplus and non-recyclable solutions through a licensed disposal company.[4]

Contaminated packaging should be disposed of as unused product.[4] Adhere to all federal,

state, and local regulations.
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Experimental Protocols
Synthesis of 1,2-Bis(o-aminophenoxy)ethane
A common method for the synthesis of 1,2-Bis(o-aminophenoxy)ethane involves a two-step

process: the formation of a dinitro precursor followed by its reduction.[1]

Step 1: Synthesis of 1,2-bis(2-nitrophenoxy)ethane This step is not detailed in the provided

search results but typically involves the reaction of 1,2-dibromoethane with 2-nitrophenol in the

presence of a base.

Step 2: Reduction of 1,2-bis(2-nitrophenoxy)ethane The dinitro compound is reduced to the

diamine via catalytic hydrogenation.[1] A typical procedure involves dissolving 1,2-bis(2-

nitrophenoxy)ethane in a solvent like ethanol and reacting it with hydrogen gas in the presence

of a metal catalyst, such as nickel or palladium on carbon (Pd/C).[1][9] The reaction mixture is

often heated to reflux for several hours.[9] After the reaction is complete, the catalyst is filtered

off, and the product is purified by recrystallization from a suitable solvent like ethanol.[1][9]

Synthesis of 1,2-Bis(o-aminophenoxy)ethane

1,2-bis(2-nitrophenoxy)ethane

Catalytic
Hydrogenation

Ethanol

Pd/C or Ni Catalyst

H₂ Gas

1,2-Bis(o-aminophenoxy)ethane

Click to download full resolution via product page
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Synthesis of 1,2-Bis(o-aminophenoxy)ethane.

Role in Calcium Signaling Research
While 1,2-Bis(o-aminophenoxy)ethane is not directly involved in biological signaling, it is a

crucial precursor for the synthesis of 1,2-bis(2-aminophenoxy)ethane-N,N,N',N'-tetraacetic acid

(BAPTA).[10] BAPTA is a well-known and widely used selective calcium chelator.[11] In

research, BAPTA is used as an intracellular buffer to investigate the roles of calcium (Ca²⁺) in

various signaling pathways.[11][12]

The synthesis of BAPTA involves the N-alkylation of the amino groups of 1,2-Bis(o-
aminophenoxy)ethane with a haloacetic acid, typically bromoacetic acid or iodoacetic acid,

under basic conditions. This attaches the four carboxymethyl groups that are essential for

calcium chelation.

From Precursor to Research Tool

1,2-Bis(o-aminophenoxy)ethane N-alkylation with
haloacetic acid BAPTA Ca²⁺ Chelation Modulation of

Calcium Signaling

Click to download full resolution via product page

Role of 1,2-Bis(o-aminophenoxy)ethane as a precursor to BAPTA.

By chelating intracellular calcium, BAPTA can be used to prevent Ca²⁺-induced cell damage or

to dissect the specific roles of calcium influx and release from intracellular stores in cellular

processes.[11] Therefore, while working with 1,2-Bis(o-aminophenoxy)ethane, it is pertinent

for researchers in drug development and cell biology to be aware of its significant application in

the synthesis of this vital research tool.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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